![molecular formula C15H10BrFN2O3S2 B2895281 N-(4-bromo-2-fluorophenyl)-2-((1,1-dioxidobenzo[d]isothiazol-3-yl)thio)acetamide CAS No. 902571-97-5](/img/structure/B2895281.png)
N-(4-bromo-2-fluorophenyl)-2-((1,1-dioxidobenzo[d]isothiazol-3-yl)thio)acetamide
Description
N-(4-bromo-2-fluorophenyl)-2-((1,1-dioxidobenzo[d]isothiazol-3-yl)thio)acetamide, also known as BFA-1, is a novel compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
Agricultural Chemicals
Benzothiazole derivatives, like the compound , have shown a broad spectrum of biological activities in agriculture. They are used in the discovery of new agrochemicals due to their antibacterial, antiviral, and herbicidal activities . These compounds serve as important fused heterocyclic scaffold structures in agrochemical discovery.
Antibacterial Agents
Recent studies have highlighted the antibacterial potential of benzothiazole derivatives. They have been found to inhibit various bacterial enzymes and processes, such as dihydroorotase and DNA gyrase, which are crucial for bacterial survival . This makes them promising candidates for developing novel antibiotics to control resistance problems.
Antitumor and Antiviral Agents
Benzothiazole derivatives are recognized for their potent antitumor and antiviral properties. They have been used in the synthesis of compounds that act against various tumors and viral infections, contributing significantly to the field of medicinal chemistry .
Green Chemistry Applications
The benzothiazole ring system is utilized in green chemistry for synthesizing compounds that are environmentally friendly. These derivatives are used as vulcanization accelerators, antioxidants, plant growth regulators, and enzyme inhibitors due to their high pharmaceutical and biological activity .
Pharmaceutical Chemistry
Benzothiazole and its derivatives are essential chemical compounds with significant pharmacological activities. They are used extensively in experimental drug design and have shown promise in various therapeutic areas .
properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-[(1,1-dioxo-1,2-benzothiazol-3-yl)sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrFN2O3S2/c16-9-5-6-12(11(17)7-9)18-14(20)8-23-15-10-3-1-2-4-13(10)24(21,22)19-15/h1-7H,8H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVACLTKTSNDOSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)SCC(=O)NC3=C(C=C(C=C3)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrFN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromo-2-fluorophenyl)-2-((1,1-dioxidobenzo[d]isothiazol-3-yl)thio)acetamide | |
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